Cas no 819802-23-8 (1H-Phosphindole, 1-methyl-)

1H-Phosphindole, 1-methyl- structure
1H-Phosphindole, 1-methyl- structure
Product Name:1H-Phosphindole, 1-methyl-
CAS No:819802-23-8
MF:C9H17P
MW:156.205043554306
CID:702357
PubChem ID:71420720
Update Time:2025-04-19

1H-Phosphindole, 1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Phosphindole, 1-methyl-
    • 1-methyl-2,3,3a,4,5,6,7,7a-octahydrophosphindole
    • 819802-23-8
    • 1-Methyloctahydro-1H-phosphindole
    • DTXSID50839903
    • Inchi: 1S/C9H17P/c1-10-7-6-8-4-2-3-5-9(8)10/h8-9H,2-7H2,1H3
    • InChI Key: WZTCDXTUDPARCI-UHFFFAOYSA-N
    • SMILES: P1(C)CCC2CCCCC12

Computed Properties

  • Exact Mass: 156.106787540g/mol
  • Monoisotopic Mass: 156.106787540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 0Ų
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